Cas no 89631-02-7 (Nonanoic acid, 3-methyl-4-nitro-, methyl ester)

• Product name: Nonanoic acid, 3-methyl-4-nitro-, methyl ester
• CAS No: 89631-02-7
• MF: C₁₁H₂₁NO₄
• MW: 231.28874
• CID: 594072
• PubChem ID: 10799522

Nonanoic acid, 3-methyl-4-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid, 3-methyl-4-nitro-, methyl ester
• methyl 3-methyl-4-nitrononanoate
• 89631-02-7
• DTXSID00445078

• Inchi： InChI=1S/C11H21NO4/c1-4-5-6-7-10(12(14)15)9(2)8-11(13)16-3/h9-10H,4-8H2,1-3H3
• InChI Key： FBGXUZRTIUKKOR-UHFFFAOYSA-N
• SMILES： CCCCCC(C(C)CC(=O)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1Ų
• XLogP3: 3